(Z)-{[2-(4-methoxyphenyl)cyclopropyl](phenyl)methylidene}amino 4-methylbenzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(Z)-{[2-(4-methoxyphenyl)cyclopropyl](phenyl)methylidene}amino 4-methylbenzoate is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. It belongs to the class of cyclopropyl-containing compounds, which have been reported to exhibit a wide range of biological activities.
Scientific Research Applications
Synthesis and Characterization
Synthesis Processes : The compound has been synthesized through various chemical processes. For instance, a synthesis involving Grignard reaction with cyclopropyl magnesium bromide and coupling with the ethyl ester of (R)-nipecotic acid has been described (Vandersteene & Slegers, 2010). Additionally, the synthesis of similar compounds, such as antipyrine derivatives, involves complex chemical procedures including elemental analysis and X-ray diffractions (Zhang, 2011).
Molecular Structures and Properties : Studies have detailed the molecular structure and properties of related compounds, including their phase behaviors and mesomorphic properties, as observed through various techniques like differential scanning calorimetry and optical polarising microscopy (Ong et al., 2018).
Medicinal Chemistry and Applications
Antibacterial Activities : Some studies have found that derivatives of similar compounds exhibit strong antibacterial activities. For instance, new antipyrine derivatives showed significant antibacterial properties (Zhang, 2011).
Photodynamic Therapy for Cancer : Certain derivatives have been explored for their potential in photodynamic therapy, especially for cancer treatment. This includes studies on zinc phthalocyanine derivatives which showed high singlet oxygen quantum yield and good fluorescence properties, indicating their potential as Type II photosensitizers in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).
Antifungal Properties : Compounds such as phthalide derivatives have been found to display significant antifungal activities against various plant pathogens, highlighting their potential in agricultural applications (Yang et al., 2011).
Cytotoxicity Studies : Research has been conducted on the cytotoxicity of similar compounds, which is crucial in understanding their potential therapeutic applications, particularly in oncology (Hassan, Hafez, & Osman, 2014).
properties
IUPAC Name |
[(Z)-[[2-(4-methoxyphenyl)cyclopropyl]-phenylmethylidene]amino] 4-methylbenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H23NO3/c1-17-8-10-20(11-9-17)25(27)29-26-24(19-6-4-3-5-7-19)23-16-22(23)18-12-14-21(28-2)15-13-18/h3-15,22-23H,16H2,1-2H3/b26-24+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JAWNGGCVNXIWKM-SHHOIMCASA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)ON=C(C2CC2C3=CC=C(C=C3)OC)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)C(=O)O/N=C(/C2CC2C3=CC=C(C=C3)OC)\C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H23NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(Z)-{[2-(4-methoxyphenyl)cyclopropyl](phenyl)methylidene}amino 4-methylbenzoate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.